Cas no 916201-63-3 (5-(1-aminoethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-(1-aminoethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 916201-63-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 996615
• PubChem ID: 42945028
• Update Time: 2025-04-20

5-(1-aminoethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 5-(1-aminoethyl)-1,3-dihydro-
• AKOS000212132
• AKOS022410348
• (R)-5-(1-Aminoethyl)-benzimidazol-2(3H)-one
• 5-(1-aminoethyl)-1,3-dihydrobenzimidazol-2-one
• SCHEMBL265030
• Z325157248
• SY312606
• 5-(1-aminoethyl)-1H-benzo[d]imidazol-2(3H)-one
• AB00999689-01
• 5-(1-aminoethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 1344919-21-6
• 916201-63-3
• MFCD18339527
• EN300-42730
• CS-0119792
• 5-(1-Aminoethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• G26921

• Inchi： 1S/C9H11N3O/c1-5(10)6-2-3-7-8(4-6)12-9(13)11-7/h2-5H,10H2,1H3,(H2,11,12,13)
• InChI Key： TVMDKCSLHDNETL-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1)C(C)N

Computed Properties

• Exact Mass: 177.09
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles